Cas no 39079-62-4 (Chromone-3-carboxylic acid)

• Product Name: Chromone-3-carboxylic acid
• CAS No: 39079-62-4
• MF: C₁₀H₆O₄
• MW: 190.15224313736
• MDL: MFCD00017338
• CID: 89330
• PubChem ID: 181620
• Update Time: 2025-06-08

Chromone-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Chromone-3-carboxylic acid
• 4-Oxo-4H-1-benzopyran-3-carboxylic acid
• 3-CHROMONECARBOXYLIC ACID
• 4-oxochromene-3-carboxylic acid
• 3-Carboxychromone
• 4-oxo-4H-chromene-3-carboxylic acid
• PCIITXGDSHXTSN-UHFFFAOYSA-N
• Maybridge1_005842
• HMS558B12
• 4-oxo-chromene-3-carboxylic acid
• SBB017525
• BDBM50131081
• 4H-Chromen-4-one-3-carboxylic acid
• VZ31583
• 4H-B
• 4H-Benzo(b)py
• PD182299
• Chromone-3-carboxylic acid, 97%
• MFCD00017338
• AS-58763
• A12476
• FT-0623801
• DTXSID90192327
• AKOS001044083
• CS-W015906
• CHEBI:166522
• C2367
• EN300-12517
• 39079-62-4
• 4H-Benzo(b)pyran-4-one, 3-carboxy-
• HKW8G9Q7D4
• 4-Oxidanylidenechromene-3-carboxylic acid
• RF 01275
• CHROMONE-3-CARBOXYLICACID
• 4H-1-Benzopyran-3-carboxylic acid, 4-oxo-
• SCHEMBL1253672
• CHEMBL315361
• DB-049370

• MDL： MFCD00017338
• Inchi： 1S/C10H6O4/c11-9-6-3-1-2-4-8(6)14-5-7(9)10(12)13/h1-5H,(H,12,13)
• InChI Key： PCIITXGDSHXTSN-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C2C=CC=CC1=2)=O
• BRN： 1074111

Computed Properties

• Exact Mass: 190.02700
• Monoisotopic Mass: 190.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: powder
• Density: 1.493
• Melting Point: 198.0 to 203.0 deg-C
• Boiling Point: 245.64°C (rough estimate)
• Flash Point: 138.9 °C
• Refractive Index: 1.4440 (estimate)
• PSA: 67.51000
• LogP: 1.49120
• Solubility: Insoluble

Chromone-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Chromone-3-carboxylic acid

Chromone-3-carboxylic acid (CAS No. 39079-62-4): A Versatile Scaffold in Modern Pharmaceutical Research

Chromone-3-carboxylic acid, a naturally occurring heterocyclic compound with the chemical formula C₁₀H₆O₄, is a derivative of chromone and is characterized by a benzopyran-4-one core structure. Its CAS number, 39079-62-4, uniquely identifies it in the chemical literature and databases, underscoring its significance in synthetic and pharmaceutical chemistry. This compound has garnered considerable attention due to its diverse biological activities and its role as a key intermediate in the synthesis of various pharmacologically active molecules.

The chromone scaffold is well-documented for its pharmacological potential, with derivatives exhibiting antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Chromone-3-carboxylic acid, in particular, has been extensively studied for its ability to modulate multiple biological pathways. Recent research has highlighted its significance in the development of novel therapeutic agents, particularly in the context of chronic diseases and inflammatory disorders.

In the realm of medicinal chemistry, Chromone-3-carboxylic acid serves as a versatile building block for designing structurally diverse analogs. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or conjugation with other bioactive molecules. This flexibility has enabled the synthesis of novel compounds with enhanced pharmacokinetic profiles and improved target specificity. For instance, recent studies have demonstrated the potential of chromone derivatives as inhibitors of kinases and other enzymes involved in cancer progression.

The biological activities of Chromone-3-carboxylic acid have been thoroughly investigated across various in vitro and in vivo models. Notably, research has revealed its potent anti-inflammatory effects, primarily through the inhibition of nuclear factor kappa B (NF-κB) signaling pathways. This mechanism is crucial for mitigating inflammatory responses associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. Additionally, chromone derivatives have shown promise in neuroprotective applications, with studies suggesting their ability to scavenge reactive oxygen species and protect against oxidative stress-induced neuronal damage.

One of the most compelling aspects of Chromone-3-carboxylic acid is its role in anticancer research. Several preclinical studies have demonstrated that chromone-based compounds can induce apoptosis in cancer cells while sparing healthy tissues. The underlying mechanisms often involve the modulation of microtubule dynamics and the activation of tumor suppressor pathways. For example, a recent study published in the journal *Bioorganic & Medicinal Chemistry* reported the synthesis of novel chromone derivatives that exhibited significant cytotoxicity against triple-negative breast cancer cells.

The synthetic accessibility of Chromone-3-carboxylic acid has also contributed to its widespread use in pharmaceutical research. Multiple synthetic routes have been developed to produce this compound efficiently, ranging from classical organic transformations to modern catalytic methods. These synthetic strategies have enabled researchers to generate libraries of chromone derivatives for high-throughput screening (HTS) campaigns. Such HTS approaches have been instrumental in identifying lead compounds with optimized pharmacological properties for further development.

In conclusion, Chromone-3-carboxylic acid (CAS No. 39079-62-4) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and diverse biological activities make it an invaluable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a cornerstone in modern drug discovery efforts.